Cas no 2227847-28-9 (rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol
• CAS No: 2227847-28-9
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 6322921
• PubChem ID: 165601643
• Update Time: 2025-10-12

rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol
• EN300-1635872
• 2227847-28-9

• Inchi： 1S/C10H20O2/c1-2-12-8-9-6-4-3-5-7-10(9)11/h9-11H,2-8H2,1H3/t9-,10+/m0/s1
• InChI Key： NMGIXBHFZIEIGT-VHSXEESVSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1COCC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol (CAS No. 2227847-28-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol (CAS No. 2227847-28-9) has garnered significant attention due to its unique structural features and potential applications. This chiral cycloheptane derivative, characterized by its ethoxymethyl substituent and hydroxyl group, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "chiral synthesis," "cycloheptane derivatives," and "pharmaceutical intermediates" to explore compounds like this, reflecting its relevance in drug discovery and material science.

The molecular structure of rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol combines a seven-membered ring with stereogenic centers at positions 1 and 2, making it a valuable candidate for asymmetric catalysis and enantioselective reactions. Its CAS No. 2227847-28-9 is often queried in chemical databases alongside keywords such as "stereochemistry optimization" and "ring strain modulation," highlighting its role in addressing challenges in cyclic compound synthesis. Recent studies emphasize its utility in designing bioactive molecules with improved pharmacokinetic properties, aligning with the growing demand for sustainable synthetic routes and green chemistry practices.

From an industrial perspective, the compound's ethoxymethyl moiety enhances solubility and stability, traits highly sought after in agrochemical and fragrance formulations. Searches for "high-value specialty chemicals" and "custom synthesis" often lead to discussions about rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol, as manufacturers seek scalable production methods. Innovations in continuous flow chemistry and biocatalysis have further propelled interest in this molecule, with patent filings referencing its derivatives in applications ranging from polymer additives to flavor enhancers.

Environmental and regulatory considerations also shape the discourse around CAS No. 2227847-28-9. As industries prioritize eco-friendly solvents and low-toxicity intermediates, this compound's potential for biodegradability and minimal ecological impact positions it favorably. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are frequently associated with its characterization, addressing common user queries about "purity assessment" and "isomer resolution."

Looking ahead, the intersection of computational chemistry and experimental data promises to unlock new applications for rac-(1R,2S)-2-(ethoxymethyl)cycloheptan-1-ol. Machine learning models predicting molecular reactivity and solvent compatibility increasingly reference its structural class, catering to researchers exploring "AI-driven compound design." Collaborative efforts between academia and industry continue to expand its utility, ensuring its place in the next generation of functional materials and therapeutic agents.